Cas no 71902-33-5 (3,5-Difluoropyridine)

3,5-Difluoropyridine structure
3,5-Difluoropyridine structure
Product Name:3,5-Difluoropyridine
CAS No:71902-33-5
MF:C5H3F2N
MW:115.080827951431
MDL:MFCD03412222
CID:59280
PubChem ID:642820
Update Time:2025-04-18

3,5-Difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoropyridine
    • pyridine,3,5-difluoro
    • pyridine, 3,5-difluoro-
    • 3,5-difluoro-pyridine
    • 3,5-difluoropyridine;
    • PubChem10556
    • 3,5-difluoro-pyridine;
    • KSC377A3N
    • 3,5-DIFLUORO PYRIDINE
    • EBD17518
    • SBB054377
    • AF10112
    • AB14383
    • VP10999
    • AS04885
    • AB0008624
    • AM20061729
    • BP-11397
    • EN300-96529
    • 3,5-Difluoropyridine, 97%
    • WRXAZPPGFLETFR-UHFFFAOYSA-N
    • InChI=1/C5H3F2N/c6-4-1-5(7)3-8-2-4/h1-3
    • SCHEMBL56635
    • PS-9234
    • FT-0614613
    • AKOS005063397
    • 71902-33-5
    • PB43349
    • D4038
    • DTXSID70349074
    • AC-24486
    • GEO-03900
    • J-511333
    • MFCD03412222
    • CS-W001244
    • 3,5-Difluoropyridine,98%
    • DB-024227
    • DTXCID30300146
    • MDL： MFCD03412222
    • Inchi： 1S/C5H3F2N/c6-4-1-5(7)3-8-2-4/h1-3H
    • InChI Key： WRXAZPPGFLETFR-UHFFFAOYSA-N
    • SMILES： FC1C=NC=C(C=1)F
    • BRN： 7914363

Computed Properties

  • Exact Mass: 115.02300
  • Monoisotopic Mass: 115.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.256 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: 93°C(lit.)
  • Flash Point: Fahrenheit: 44.6 ° f
    Celsius: 7 ° c
  • Refractive Index: n20/D 1.444
  • PSA: 12.89000
  • LogP: 1.35980
  • Solubility: Insoluble in water

3,5-Difluoropyridine Security Information

3,5-Difluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3,5-Difluoropyridine Production Method

Production Method 1

700-16-3 700-16-3
71902-33-5 71902-33-5
84476-99-3 84476-99-3
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ;  28 h, 343 K
2.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ;  3 d, 343 K
Reference
Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the NHC on the Regioselectivity of C-F Activation and Chemoselectivity of C-F versus C-H Bond Cleavage
McKay, David; et al, ACS Catalysis, 2015, 5(2), 776-787

Production Method 2

700-16-3 700-16-3
71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 3

71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  8 h, rt → 50 °C
2.1 Solvents: Toluene ;  3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 4

76469-41-5 76469-41-5
71902-33-5 71902-33-5
84476-99-3 84476-99-3
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ;  3 d, 343 K
Reference
Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the NHC on the Regioselectivity of C-F Activation and Chemoselectivity of C-F versus C-H Bond Cleavage
McKay, David; et al, ACS Catalysis, 2015, 5(2), 776-787

Production Method 5

2875-18-5 2875-18-5
71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 6

700-16-3 700-16-3
99476-19-4 99476-19-4
71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene ;  3 d, rt
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 7

6485-79-6 6485-79-6
71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  2 h, rt
2.1 Solvents: Toluene ;  3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 8

71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  8 h, rt → 50 °C
2.1 Solvents: Toluene ;  3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 9

617-86-7 617-86-7
71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ;  2 h, rt
3.1 Solvents: Toluene ;  3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 10

6485-79-6 6485-79-6
71902-33-5 71902-33-5
76469-41-5 76469-41-5
3512-18-3 3512-18-3
372-47-4 372-47-4
84476-99-3 84476-99-3
Reaction Conditions
1.1 Solvents: Toluene-d8 ;  -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ;  8 h, rt → 50 °C
3.1 Solvents: Toluene ;  3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ;  48 h, rt → 50 °C
Reference
Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates
Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

3,5-Difluoropyridine Raw materials

3,5-Difluoropyridine Preparation Products

3,5-Difluoropyridine Suppliers

Zibo Yurui Biotechnology
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(CAS:71902-33-5)3,5-Difluoropyridine
Order Number:LE329
Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:43
Price ($):inquiry
Email:zhang@yuruibiotech.com

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(CAS:71902-33-5)3,5-Difluoropyridine
LE329
Purity:99%
Quantity:10G;1KG
Price ($):Inquiry
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